Cas no 88540-89-0 (Guanidine, [4-(2-nitrophenyl)-2-thiazolyl]-)

Guanidine, [4-(2-nitrophenyl)-2-thiazolyl]- structure
88540-89-0 structure
Product Name:Guanidine, [4-(2-nitrophenyl)-2-thiazolyl]-
CAS No:88540-89-0
MF:C10H9N5O2S
MW:263.275759458542
CID:629326
PubChem ID:13392906
Update Time:2025-04-19

Guanidine, [4-(2-nitrophenyl)-2-thiazolyl]- Chemical and Physical Properties

Names and Identifiers

    • Guanidine, [4-(2-nitrophenyl)-2-thiazolyl]-
    • 2-[4-(2-nitrophenyl)-1,3-thiazol-2-yl]guanidine
    • DTXSID50539178
    • 88540-89-0
    • PTQCHUVQQXCXQB-UHFFFAOYSA-N
    • N''-[4-(2-Nitrophenyl)-1,3-thiazol-2-yl]guanidine
    • SCHEMBL3605683
    • 2-Guanidino-4-(2-nitro-phenyl)-thiazole
    • Inchi: 1S/C10H9N5O2S/c11-9(12)14-10-13-7(5-18-10)6-3-1-2-4-8(6)15(16)17/h1-5H,(H4,11,12,13,14)
    • InChI Key: PTQCHUVQQXCXQB-UHFFFAOYSA-N
    • SMILES: S1C(/N=C(\N)/N)=NC(=C1)C1C=CC=CC=1[N+](=O)[O-]

Computed Properties

  • Exact Mass: 263.04769572g/mol
  • Monoisotopic Mass: 263.04769572g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 342
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 151Ų
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